Cas no 898778-36-4 (1-[4-(trifluoromethyl)phenyl]-3-(3,4,5-trifluorophenyl)propan-1-one)

• Product Name: 1-[4-(trifluoromethyl)phenyl]-3-(3,4,5-trifluorophenyl)propan-1-one
• CAS No: 898778-36-4
• MF: C₁₆H₁₀F₆O
• MW: 332.2404255867
• CID: 867857
• PubChem ID: 24726631
• Update Time: 2025-04-19

1-[4-(trifluoromethyl)phenyl]-3-(3,4,5-trifluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(trifluoromethyl)phenyl]-3-(3,4,5-trifluorophenyl)propan-1-one
• 4'-TRIFLUOROMETHYL-3-(3,4,5-TRIFLUOROPHENYL)PROPIOPHENONE
• 4'-Trifluoromethyl-3-(3,4,5-trifluorophenyl)-propiophenone
• AKOS016022003
• DTXSID30645024
• MFCD03844056
• 898778-36-4

• MDL： MFCD03844056
• Inchi： 1S/C16H10F6O/c17-12-7-9(8-13(18)15(12)19)1-6-14(23)10-2-4-11(5-3-10)16(20,21)22/h2-5,7-8H,1,6H2
• InChI Key： ULDHWBLQGOZMDK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CCC(C1C=CC(C(F)(F)F)=CC=1)=O)F)F

Computed Properties

• Exact Mass: 332.06400
• Monoisotopic Mass: 332.06358391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.359
• Boiling Point: 372.1°C at 760 mmHg
• Flash Point: 142.2°C
• Refractive Index: 1.487
• PSA: 17.07000
• LogP: 4.93820